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Compound of Interest

Compound Name: Flufenacet

Cat. No.: B033160 Get Quote

Flufenacet: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and

physical properties of Flufenacet, a widely used oxyacetanilide herbicide. The information is

presented to meet the needs of researchers, scientists, and professionals involved in drug

development and environmental science.

Chemical Structure and Identification
Flufenacet is chemically known as N-(4-fluorophenyl)-N-(propan-2-yl)-2-{[5-

(trifluoromethyl)-1,3,4-thiadiazol-2-yl]oxy}acetamide.[1][2][3] It is also referred to by other

names such as Fluthiamide and Thiafluamide.[1][4]

Table 1: Chemical Identifiers for Flufenacet
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Identifier Value

IUPAC Name

N-(4-fluorophenyl)-N-(propan-2-yl)-2-{[5-

(trifluoromethyl)-1,3,4-thiadiazol-2-

yl]oxy}acetamide[1][2][3]

CAS Number 142459-58-3[1][2]

SMILES
CC(C)N(c1ccc(cc1)F)C(=O)COc2nnc(s2)C(F)

(F)F[1][2]

Molecular Formula C14H13F4N3O2S[1][5][6][7]

InChI Key IANUJLZYFUDJIH-UHFFFAOYSA-N[1][2][3]

Below is a two-dimensional diagram of the chemical structure of Flufenacet generated using

the DOT language.

2D Chemical Structure of Flufenacet

Physical and Chemical Properties
Flufenacet is a white to tan solid with a mercaptan-like odor.[2][5] It is stable under normal

warehouse temperatures.[2] A summary of its key physical and chemical properties is provided

in the table below.

Table 2: Physical and Chemical Properties of Flufenacet
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Property Value

Molecular Weight 363.33 g/mol [1][2][4][5][6][7][8]

Melting Point 76-79 °C[2][8]

Boiling Point Decomposes before boiling[2][9]

Density 1.45 g/cm³ at 20°C[9]

Vapor Pressure 9 x 10⁻² mPa at 20°C

Water Solubility
56 mg/L at 25°C (pH 4 and 7), 54 mg/L at 25°C

(pH 9)[5]

Log P (Octanol-Water Partition Coefficient) 3.2 at 24°C[5]

pKa (Dissociation Constant) Not applicable, does not dissociate[5][9]

Experimental Protocols
While specific, detailed experimental protocols for the determination of all physical properties of

Flufenacet are not exhaustively available in the public domain, standard methodologies are

employed for such characterizations.

Melting Point: The melting point is typically determined using a capillary melting point

apparatus, where a small, powdered sample is heated at a controlled rate. The range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample is liquid.

Solubility: Water solubility is generally measured using the shake-flask method. An excess

amount of the compound is agitated in water at a constant temperature until equilibrium is

reached. The concentration of the dissolved substance is then determined by a suitable

analytical technique, such as high-performance liquid chromatography (HPLC).

Vapor Pressure: Vapor pressure can be determined by methods such as gas saturation or

effusion methods. These techniques measure the pressure exerted by the vapor of the solid

in equilibrium with the solid phase at a given temperature.
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Octanol-Water Partition Coefficient (Log P): The Log P value is commonly determined using

the shake-flask method. The compound is dissolved in a mixture of n-octanol and water and

shaken until equilibrium is achieved. The concentration of the compound in each phase is

then measured to calculate the partition coefficient.

Synthesis and Mode of Action
Flufenacet is synthesized through a multi-step chemical process.[9] A key step involves the

reaction of 2-methylsulfonyl-5-trifluoromethyl-1,3,4-thiadiazole with 2-hydroxy-[N-(4-

fluorophenyl)-N-isopropyl]acetamide in the presence of a base.[1]

As a herbicide, Flufenacet's mode of action is the inhibition of very long-chain fatty acid

synthesis, which is crucial for seed germination.[1]

The following DOT script illustrates a simplified logical flow of Flufenacet's synthesis.

Starting Materials

Reaction Product

2-methylsulfonyl-5-trifluoromethyl-
1,3,4-thiadiazole

Condensation Reaction
(Base-catalyzed)

2-hydroxy-[N-(4-fluorophenyl)-
N-isopropyl]acetamide

FlufenacetYields

Click to download full resolution via product page

Simplified Synthesis Workflow of Flufenacet

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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